sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate

• IUPAC Name: sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C5H7NO2S.Na/c1-3-6-4(2-9-3)5(7)8;/h4H,2H2,1H3,(H,7,8);/q;+1/p-1
• InChI Key: KDIYEJLRFZLXKU-UHFFFAOYSA-M
• Canonical SMILES: CC1=NC(CS1)C(=O)[O-].[Na+]
• Molecular Formula: C5H6NNaO2S
• Molecular Weight: 167.16 g/mol

Description

Compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” is a chemical substance with a unique molecular structure and properties. It is used in various scientific and industrial applications due to its specific reactivity and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” involves several synthetic routes. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and mechanical grinding .

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized reaction conditions to ensure high yield and purity. The process involves continuous monitoring and control of reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions: Compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can convert it into more reduced forms.

Substitution: It can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Halogenated hydrocarbons and other electrophiles are typical reagents.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while substitution reactions can produce a range of substituted compounds.

Scientific Research Applications

Compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: It plays a role in biochemical studies and as a probe in molecular biology experiments.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” exerts its effects involves its interaction with specific molecular targets and pathways. It binds to certain receptors or enzymes, modulating their activity and leading to various biochemical outcomes. The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

Compound A: Similar in structure but differs in functional groups.

Compound B: Shares similar reactivity but has different physical properties.

Compound C: Used in similar applications but has a distinct mechanism of action.

Uniqueness: Compound “sodium;2-methyl-4,5-dihydro-1,3-thiazole-4-carboxylate” is unique due to its specific combination of reactivity, stability, and versatility in various applications. Its ability to undergo multiple types of reactions and its wide range of applications make it a valuable compound in scientific research and industry.